1-ethyl-6-methoxy-3-methyl-1H-benzo[de]cinnoline

• IUPAC Name: 2-ethyl-8-methoxy-4-methyl-2,3-diazatricyclo[7.3.1.05,13]trideca-1(12),3,5(13),6,8,10-hexaene
• InChI: InChI=1S/C15H16N2O/c1-4-17-13-7-5-6-12-14(18-3)9-8-11(15(12)13)10(2)16-17/h5-9H,4H2,1-3H3
• InChI Key: SETXZYWAYSWZNE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC3=C(C=CC(=C32)C(=N1)C)OC
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

“1-ethyl-6-methoxy-3-methyl-1H-benzo[de]cinnoline” is a chemical compound with the molecular formula C15H16N2O. It is a derivative of the heterocyclic compound indole.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring fused with a pyridine ring (forming the cinnoline structure), with ethyl, methoxy, and methyl substituents at the 1, 6, and 3 positions respectively.

Scientific Research Applications

Chemical Properties and Reactions

1-Ethyl-6-methoxy-3-methyl-1H-benzo[de]cinnoline, a derivative of the cinnoline family, has been studied for its chemical properties and reactions. Research has explored the methylation of methoxy- and alkyl-cinnolines, providing insight into the effects of substituent methoxy-groups and quaternisation processes (Ames, Ansari, Lovesey, Novitt, & Simpson, 1971).

Semiconductors and Organic Electronics

One notable application of benzo[c]cinnoline derivatives is in the field of organic electronics. A study synthesized novel poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene] derivatives incorporating heterocyclic benzo[c]cinnoline moieties. These compounds displayed promising properties as air-stable n-channel semiconductors, indicating potential use in organic field-effect transistors (OFETs) (Chen, Wu, Chiang, Chen, & Xing, 2014).

Synthetic Processes

The synthesis of benzo[c]cinnoline frameworks has been a subject of research, exploring novel processes and reaction mechanisms. For instance, a study investigated a new synthetic process for benzo[c]cinnoline, involving partial reduction of nitro groups and cyclization under certain conditions. This research contributes to the understanding of cinnoline synthesis and its potential derivatives (Bjørsvik, González, & Liguori, 2004).

Photophysical Properties

The photophysical properties of benzo[c]cinnoline derivatives have been studied, focusing on aspects like ultraviolet-visible absorption spectra and ionization constants. Such research aids in understanding the electronic interactions in these compounds, which is crucial for their potential applications in photochemical processes and materials science (Lewis & Lill, 1985).

Future Directions

The synthesis and study of indole derivatives, including “1-ethyl-6-methoxy-3-methyl-1H-benzo[de]cinnoline”, is a topic of ongoing research due to their prevalence in natural products and drugs. Future research may focus on developing new synthesis methods, studying their chemical reactivity, and exploring their potential biological activities.